Cas no 59191-78-5 (2-Octanone,3-(hydroxymethyl)-)
2-Octanone,3-(hydroxymethyl)- structure
Product Name:2-Octanone,3-(hydroxymethyl)-
CAS No:59191-78-5
MF:C9H18O2
MW:158.238023281097
CID:372229
Update Time:2026-05-14
2-Octanone,3-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Octanone,3-(hydroxymethyl)-
- 3-(hydroxymethyl)octan-2-one
- 3-(Hydroxymethyl)-2-octanone
- 3-Hydroxymethyl-2-octanone
- FEMA No. 3292
-
Computed Properties
- Exact Mass: 158.13074
- Monoisotopic Mass: 158.13068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 0.919
- Boiling Point: 245 ºC
- Flash Point: 101 ºC
- Refractive Index: 1.442
- PSA: 37.3
- FEMA: 3292 | 3-(HYDROXYMETHYL)-2-OCTANONE
2-Octanone,3-(hydroxymethyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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